Cas no 89326-74-9 (Benzoic acid, 4-(butoxymethyl)-, ethyl ester)
89326-74-9 structure
Product Name:Benzoic acid, 4-(butoxymethyl)-, ethyl ester
CAS No:89326-74-9
MF:C14H20O3
MW:236.306804656982
CID:604150
PubChem ID:71323610
Update Time:2025-04-19
Benzoic acid, 4-(butoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(butoxymethyl)-, ethyl ester
- ethyl 4-(butoxymethyl)benzoate
- DTXSID90753179
- 89326-74-9
-
- Inchi: 1S/C14H20O3/c1-3-5-10-16-11-12-6-8-13(9-7-12)14(15)17-4-2/h6-9H,3-5,10-11H2,1-2H3
- InChI Key: IKQSMIWKBHMKGZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C(=O)OCC)=CC=1)CCCC
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, 4-(butoxymethyl)-, ethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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